Cas no 2228087-91-8 (2-amino-3-(3-bromo-5-methylphenyl)-3-methylbutanoic acid)

• Product Name: 2-amino-3-(3-bromo-5-methylphenyl)-3-methylbutanoic acid
• CAS No: 2228087-91-8
• MF: C₁₂H₁₆BrNO₂
• MW: 286.164942741394
• CID: 6556261
• PubChem ID: 165792939
• Update Time: 2025-07-22

2-amino-3-(3-bromo-5-methylphenyl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(3-bromo-5-methylphenyl)-3-methylbutanoic acid
• EN300-1921701
• 2228087-91-8

• Inchi： 1S/C12H16BrNO2/c1-7-4-8(6-9(13)5-7)12(2,3)10(14)11(15)16/h4-6,10H,14H2,1-3H3,(H,15,16)
• InChI Key： QOTFSSKUYBJFDR-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C=C(C=1)C(C)(C)C(C(=O)O)N

Computed Properties

• Exact Mass: 285.03644g/mol
• Monoisotopic Mass: 285.03644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 63.3Ų

Additional information on 2-amino-3-(3-bromo-5-methylphenyl)-3-methylbutanoic acid

Introduction to 2-amino-3-(3-bromo-5-methylphenyl)-3-methylbutanoic acid (CAS No: 2228087-91-8)

2-amino-3-(3-bromo-5-methylphenyl)-3-methylbutanoic acid, identified by the CAS number 2228087-91-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a complex aromatic structure coupled with an amino acid-like backbone, exhibits a unique set of chemical and biological properties that make it a valuable candidate for further research and development. Its molecular framework, characterized by a 3-bromo-5-methylphenyl substituent and a branched 3-methylbutanoic acid moiety, positions it as a potential intermediate in the synthesis of novel therapeutic agents.

The structural composition of 2-amino-3-(3-bromo-5-methylphenyl)-3-methylbutanoic acid lends itself to diverse applications in medicinal chemistry. The presence of both an amino group and a carboxylic acid group allows for facile derivatization, enabling the creation of various functional analogs. These derivatives could be explored for their pharmacological activity, particularly in the context of enzyme inhibition or receptor binding studies. The 3-bromo-5-methylphenyl aromatic ring is particularly noteworthy, as halogenated aromatic compounds are frequently employed in drug design due to their enhanced metabolic stability and improved binding affinity to biological targets.

In recent years, there has been a growing interest in developing small molecule modulators that can selectively interact with biological pathways implicated in diseases such as cancer, inflammation, and neurodegeneration. The unique structural features of 2-amino-3-(3-bromo-5-methylphenyl)-3-methylbutanoic acid make it an attractive scaffold for such investigations. For instance, the compound's ability to mimic the structure of natural amino acids while incorporating pharmacophoric elements could facilitate the discovery of new bioactive molecules. Preliminary computational studies suggest that this compound may exhibit favorable interactions with certain proteases and kinases, which are often dysregulated in pathological conditions.

Moreover, the CAS number 2228087-91-8 provides a unique identifier for this compound, ensuring consistency and accuracy in scientific literature and patent filings. This standardized nomenclature is crucial for researchers who need to reference or synthesize this molecule in their work. The compound's synthesis involves multi-step organic reactions, including bromination, alkylation, and cyclization processes, which highlight its synthetic complexity and potential as a building block for more intricate molecules.

One of the most compelling aspects of 2-amino-3-(3-bromo-5-methylphenyl)-3-methylbutanoic acid is its potential role in drug discovery programs targeting neurological disorders. Emerging research indicates that certain aromatic amino acid derivatives can modulate neurotransmitter systems, offering therapeutic benefits for conditions like Alzheimer's disease or Parkinson's disease. The presence of both an amino group and a carboxylic acid group in this molecule allows for the possibility of designing chiral centers or salt forms that could enhance pharmacological efficacy. Additionally, the 3-bromo-5-methylphenyl moiety may contribute to blood-brain barrier penetration, a critical factor for CNS-targeting drugs.

From a synthetic chemistry perspective, 2-amino-3-(3-bromo-5-methylphenyl)-3-methylbutanoic acid represents an excellent example of how functional group interplay can lead to complex molecular architectures. The integration of bromine atoms into an aromatic ring enhances electrophilicity, facilitating further derivatization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These transformations are widely used in pharmaceutical synthesis to construct biaryl structures, which are prevalent in many active pharmaceutical ingredients (APIs). The carboxylic acid functionality can also be esterified or amidated to improve solubility or stability profiles.

The compound's relevance extends beyond academic research into industrial applications. Pharmaceutical companies often screen libraries of structurally diverse compounds like 2-amino-3-(3-bromo-5-methylphenyl)-3-methylbutanoic acid to identify hits with promising biological activity. These hits can then be optimized through structure-based drug design or fragment-based approaches to yield lead compounds suitable for further development. The versatility of this scaffold allows chemists to explore multiple chemical spaces simultaneously, increasing the chances of discovering novel therapeutics.

In conclusion,2-amino-3-(3-bromo-5-methylphenyl)-3-methylbutanoic acid (CAS No: 2228087-91-8) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features enable diverse synthetic pathways and biological applications, making it a valuable asset for medicinal chemists seeking to design innovative therapeutic agents. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in addressing unmet medical needs.